Cas no 2034309-59-4 (3-(4-methoxypiperidin-1-yl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide)

• Product Name: 3-(4-methoxypiperidin-1-yl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide
• CAS No: 2034309-59-4
• MF: C₁₅H₂₃N₃O₂S
• MW: 309.427022218704
• CID: 5332647
• Update Time: 2025-07-02

3-(4-methoxypiperidin-1-yl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxypiperidin-1-yl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide

• Inchi： 1S/C15H23N3O2S/c1-20-13-4-6-17(7-5-13)12-10-18(11-12)15(19)16-9-14-3-2-8-21-14/h2-3,8,12-13H,4-7,9-11H2,1H3,(H,16,19)
• InChI Key： AERCAKLEHLIITF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(N1CC(C1)N1CCC(CC1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 355
• XLogP3: 1
• Topological Polar Surface Area: 73

Additional information on 3-(4-methoxypiperidin-1-yl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide

Comprehensive Overview of 3-(4-Methoxypiperidin-1-yl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide (CAS No. 2034309-59-4)

In the rapidly evolving field of medicinal chemistry, 3-(4-methoxypiperidin-1-yl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide (CAS No. 2034309-59-4) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This azetidine-carboxamide derivative combines a methoxypiperidine moiety with a thiophene-methyl group, creating a versatile scaffold that is being explored for its pharmacological properties. Researchers and pharmaceutical developers are increasingly focusing on this compound as part of their drug discovery efforts, particularly in areas such as central nervous system (CNS) disorders and GPCR-targeted therapies.

The molecular structure of 3-(4-methoxypiperidin-1-yl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide features a four-membered azetidine ring, which is known to confer conformational rigidity and metabolic stability to drug molecules. The presence of the 4-methoxypiperidine group enhances the compound's ability to interact with various biological targets, while the thiophene-2-ylmethyl substituent contributes to its lipophilicity and membrane permeability. These characteristics make it a promising candidate for further development in the treatment of neurodegenerative diseases and chronic pain conditions, which are among the most searched topics in contemporary medical research.

Recent studies have highlighted the potential of CAS 2034309-59-4 as a modulator of specific neurotransmitter receptors, with particular attention to its role in dopaminergic and serotonergic systems. This aligns with current trends in neuroscience research, where there is growing interest in compounds that can precisely target these pathways without causing significant side effects. The compound's balanced pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has also been a subject of investigation, as these factors are critical for its translation into clinical applications.

From a synthetic chemistry perspective, the preparation of 3-(4-methoxypiperidin-1-yl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide involves innovative strategies to construct its heterocyclic framework. Modern catalysis techniques and green chemistry principles are being applied to optimize its synthesis, reflecting the pharmaceutical industry's shift toward more sustainable practices. These advancements are particularly relevant given the increasing emphasis on environmentally friendly drug manufacturing in both academic and industrial settings.

The therapeutic potential of CAS 2034309-59-4 is further underscored by its structural similarity to other successful small molecule drugs that target neurological pathways. This has led to speculation about its possible applications in conditions such as Parkinson's disease, anxiety disorders, and neuropathic pain—topics that consistently rank high in healthcare-related searches. However, it is important to note that while preclinical data are encouraging, comprehensive clinical trials will be necessary to fully evaluate its efficacy and safety profile.

In the context of drug repurposing—a trending topic in pharmaceutical research—3-(4-methoxypiperidin-1-yl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide may offer additional opportunities beyond its initial indications. Its multi-target activity could make it valuable for addressing complex diseases with polypharmacological requirements, a concept that has gained traction in recent years as researchers seek to develop more effective treatments for multifaceted conditions.

Quality control and analytical characterization of CAS 2034309-59-4 are essential aspects of its development. Advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the compound's purity and structural integrity. These methods are critical for meeting regulatory standards and maintaining consistency in research applications, which is a key concern for scientists and manufacturers alike.

As the scientific community continues to explore the possibilities of 3-(4-methoxypiperidin-1-yl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide, its role in personalized medicine and precision therapeutics may become increasingly prominent. The compound's ability to be tailored for specific patient populations aligns with the current shift toward individualized treatment strategies, a major focus area in modern healthcare. This potential, combined with its novel chemical architecture, ensures that it will remain a subject of active investigation in the coming years.

In summary, 3-(4-methoxypiperidin-1-yl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide (CAS No. 2034309-59-4) represents an exciting avenue for pharmaceutical research and development. Its unique combination of structural elements, promising biological activity, and relevance to current therapeutic challenges position it as a compound worthy of continued study. As research progresses, this molecule may well contribute to the next generation of innovative treatments for some of medicine's most pressing unmet needs.